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Compound of Interest

N-Methyl Homarylamine
Compound Name:
hydrochloride

Cat. No.: B1163423

N-Methyl Homarylamine Hydrochloride: A
Technical Overview

CAS Number: 136366-39-7

Synonyms: N,N-dimethyl-1,3-benzodioxole-5-ethanamine, monohydrochloride; N,N-dimethyl
Homopiperonylamine[1]

This technical guide provides a summary of the available information on N-Methyl
Homarylamine hydrochloride, a phenethylamine derivative intended for research and
forensic applications.[1][2]

Chemical and Physical Properties

N-Methyl Homarylamine hydrochloride is an analytical reference standard.[1] Its primary
function is for use in controlled laboratory settings for identification and quantification purposes.
The compound is structurally related to other phenethylamines, a class of compounds known
for their diverse biological activities. However, specific physiological and toxicological properties
of N-Methyl Homarylamine hydrochloride have not been extensively documented in publicly
available literature.
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Property Value

N,N-dimethyl-1,3-benzodioxole-5-ethanamine,
Formal Name )
monohydrochloride[1]

CAS Number 136366-39-7[1][3][4]

Molecular Formula C11H15sNO2 « HCI[1]

Formula Weight 229.7 g/mol [1]

Purity >98%[1]

Formulation A crystalline solid[1]

SMILES CN(C)CCC1=CC(0C02)=C2C=C1.CI[1]
INChl Key UQIGBMMOTJOZDN-UHFFFAOYSA-N[1]

Solubility

The solubility of N-Methyl Homarylamine hydrochloride in various solvents has been
reported as follows:

Solvent Solubility
DMF 30 mg/mL[1]
DMSO 30 mg/mL[1]
Ethanol 5 mg/mL[1]
PBS (pH 7.2) 10 mg/mL][1]

Biological Activity and Mechanism of Action

As of the current date, there is a notable absence of published research detailing the biological
activity, mechanism of action, or associated signaling pathways for N-Methyl Homarylamine
hydrochloride. It is categorized as a phenethylamine, a broad class of compounds that can
interact with various targets within the central nervous system.[1][5][6] However, without
specific studies on this particular compound, any potential biological effects remain speculative.
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Experimental Protocols

Detailed experimental protocols involving N-Methyl Homarylamine hydrochloride are not
available in the public domain. The primary literature citing this compound is limited to its
analytical characterization. One notable reference is a study by Noggle, Clark, and De Ruiter
(1991), which focused on liquid chromatographic and spectral methods to differentiate 3,4-
methylenedioxymethamphetamine (MDMA) from its regioisomeric phenethylamines.[1] This
suggests that analytical methods such as liquid chromatography would be a key experimental
technique for working with this compound.

Visualization of Relationships

Due to the lack of information on biological pathways or complex experimental workflows, a
diagram illustrating the logical relationship of the available information is provided below.
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Caption: Information availability for N-Methyl Homarylamine HCI.

Storage and Stability

For long-term storage, it is recommended to keep N-Methyl Homarylamine hydrochloride at
-20°C.[1] The compound is reportedly stable for at least 5 years under these conditions.[1] It is
shipped at room temperature in the continental US, though this may vary for other locations.[1]

Safety Information

This product is intended for research and forensic applications only and is not for human or
veterinary use.[1] As with any chemical, appropriate personal protective equipment should be
used when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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